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Cat. No.: B16087839
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Introduction
Waldiomycin is a member of the angucycline class of antibiotics, first isolated from

Streptomyces sp. MK844-mF10.[1][2][3] It exhibits inhibitory activity against the WalK histidine

kinase, a key component of a two-component signal transduction system essential for cell wall

metabolism in Gram-positive bacteria.[2][3][4] This mode of action makes Waldiomycin a

person of interest in the development of novel therapeutics against drug-resistant pathogens

like methicillin-resistant Staphylococcus aureus (MRSA).[2][3] These application notes provide

detailed protocols for the cultivation of Streptomyces sp. MK844-mF10, and the subsequent

isolation and purification of Waldiomycin.
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Parameter Optimal Condition

Culture Type Solid-state fermentation

Incubation Temperature 30°C

Incubation Time 14 days

Culture Medium Seed medium followed by producing medium

Table 2: Purification Summary for Waldiomycin
Purification
Step

Starting
Material

Elution/Solven
t System

Final Product Yield

Extraction

2360 g

fermentation

material

Ethanol
Crude Ethanol

Extract
Not specified

Adsorption

Chromatography

Crude Ethanol

Extract
Acetone

Crude Acetone

Eluate
2.89 g

Size-Exclusion

Chromatography

2.89 g Crude

Material
Methanol Active Fractions Not specified

Reversed-Phase

HPLC

Concentrated

Active Fractions
Not specified

Pure

Waldiomycin
110.5 mg

Experimental Protocols
Cultivation of Streptomyces sp. MK844-mF10
This protocol describes the two-stage cultivation of Streptomyces sp. MK844-mF10 for the

production of Waldiomycin using a solid-state fermentation approach.

a. Seed Culture Preparation:

Inoculate a 500-mL baffled Erlenmeyer flask containing 110 mL of sterile seed medium with

a culture of Streptomyces sp. MK844-mF10.

Incubate the flask on a rotary shaker at 180 rpm and 30°C for 2 days.
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b. Production Culture:

Transfer 7 mL of the seed culture into a 500-mL K-1 flask containing 40 g of the producing

medium.

Incubate the production culture at 30°C for 14 days in the dark.[1]

Extraction of Waldiomycin
This protocol details the initial extraction of Waldiomycin from the solid-state fermentation

culture.

Harvest the fermentation material (2360 g) from the production culture flasks.[1]

Extract the harvested material with an equal volume of ethanol.[1]

Separate the ethanol extract from the solid fermentation material.

Purification of Waldiomycin
This multi-step protocol describes the purification of Waldiomycin from the crude ethanol

extract.

a. Adsorption Chromatography:

Adsorb the ethanol extract containing Waldiomycin onto Diaion CHP-20P reversed-phase

polymers.[1]

Elute the adsorbed compounds with acetone.[1]

Concentrate the acetone eluate to obtain a crude material (approximately 2.89 g).[1]

Wash the crude material with hexane to remove nonpolar impurities.[1]

b. Size-Exclusion Chromatography:

Chromatograph the crude material on a Sephadex LH-20 column.

Elute the column with methanol.[1]
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Collect the fractions containing the active compound, as determined by a suitable bioassay

or analytical method.

c. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC):

Pool and concentrate the active fractions from the size-exclusion chromatography step.

Further purify the concentrated sample by reversed-phase HPLC to yield pure Waldiomycin
(110.5 mg).[1]
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Caption: Generalized biosynthetic pathway for angucycline antibiotics.
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Caption: Experimental workflow for the isolation of Waldiomycin.
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Caption: Simplified signaling cascade for antibiotic production in Streptomyces.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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